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Compound of Interest

Compound Name: D-Galacturonic Acid Monohydrate

Cat. No.: B1147183 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for all laboratory reagents is paramount. This in-depth

technical guide provides a comprehensive overview of the safety precautions, handling

procedures, and emergency responses related to D-Galacturonic Acid Monohydrate.

D-Galacturonic Acid Monohydrate, a key component of pectin, is widely utilized in various

research and development applications. While it is not classified as a hazardous substance

according to several safety data sheets, and no specific occupational exposure limits have

been established, caution is advised as its toxicological properties have not been fully

investigated.[1][2][3] Adherence to standard laboratory safety practices is essential to minimize

any potential risks.

Physicochemical and Safety Data
A summary of the key quantitative data for D-Galacturonic Acid Monohydrate is presented

below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1147183?utm_src=pdf-interest
https://www.benchchem.com/product/b1147183?utm_src=pdf-body
https://www.benchchem.com/product/b1147183?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/50634.pdf
https://www.biosynth.com/Files/MSDS/MG/04/MSDS_MG04066_5000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6628206&productDescription=D-GALACTURONIC+AC+MONOHY+97+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1147183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₆H₁₀O₇·H₂O [4]

Appearance White solid / crystalline powder [1][5]

CAS Number 91510-62-2 [3]

EC Number 211-682-6

Storage Temperature 10°C - 25°C [2]

Chemical Stability
Stable under normal

temperatures and pressures
[1]

Incompatibilities Oxidizing agents [1]

Hazardous Decomposition

Carbon monoxide, carbon

dioxide, irritating and toxic

fumes

[1]

Hazard Information Classification Reference

GHS Classification Not classified as hazardous [3]

Potential Health Effects

May cause eye, skin, and

respiratory tract irritation. May

cause irritation of the digestive

tract if ingested.

[1]

Toxicological Data

The toxicological properties of

this substance have not been

fully investigated.

[1]

Experimental Protocols for Safety Assessment
A review of publicly available safety data sheets and toxicological literature indicates that

comprehensive toxicity studies with detailed experimental protocols for D-Galacturonic Acid
Monohydrate are not widely available. The recurring statement is that the toxicological

properties have not been fully investigated.[1]
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For related substances, such as D-Galacturonic acid sodium salt, it has been noted that it shall

not be classified as acutely toxic, a skin or eye irritant, a mutagen, a carcinogen, or a

reproductive toxicant based on available information.[6] However, the specific experimental

designs that led to these conclusions are not detailed in the provided search results.

In the absence of specific cited studies for the monohydrate form, researchers should operate

under the precautionary principle, assuming potential for mild irritation. Standard toxicological

assessments would typically involve acute oral toxicity studies in rodents (e.g., OECD

Guideline 420), dermal irritation studies (e.g., OECD Guideline 404), and eye irritation studies

(e.g., OECD Guideline 405).

Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the integrity of D-Galacturonic Acid
Monohydrate and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.[1][2]

Avoid ingestion and inhalation.[1][2]

Use with adequate ventilation, such as in a chemical fume hood.[1]

Wash hands thoroughly after handling.[1][2]

Remove and wash contaminated clothing before reuse.[1][2]

Storage:

Store in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed when not in use.[1]

Store away from incompatible substances, such as oxidizing agents.[1]

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.carlroth.com/medias/SDB-308T-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgzMDZ8YXBwbGljYXRpb24vcGRmfGFHTTNMMmc0TXk4NU1qSXlNelF5TmpBMk9EYzRMMU5FUWw4ek1EaFVYMFJGWDBWT0xuQmtaZ3w3ZTFjNDdhMjBkYjBhYjI5NTdlMmVhZDMxMzJlYzhmZTU5MTZhNDdhOTljMDI5ZmZkZTM5NzI3MGE1YmJjOThm
https://www.benchchem.com/product/b1147183?utm_src=pdf-body
https://www.benchchem.com/product/b1147183?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/50634.pdf
https://www.biosynth.com/Files/MSDS/MG/04/MSDS_MG04066_5000_EN.pdf
https://pim-resources.coleparmer.com/sds/50634.pdf
https://www.biosynth.com/Files/MSDS/MG/04/MSDS_MG04066_5000_EN.pdf
https://pim-resources.coleparmer.com/sds/50634.pdf
https://pim-resources.coleparmer.com/sds/50634.pdf
https://www.biosynth.com/Files/MSDS/MG/04/MSDS_MG04066_5000_EN.pdf
https://pim-resources.coleparmer.com/sds/50634.pdf
https://www.biosynth.com/Files/MSDS/MG/04/MSDS_MG04066_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MG/04/MSDS_MG04066_5000_EN.pdf
https://pim-resources.coleparmer.com/sds/50634.pdf
https://pim-resources.coleparmer.com/sds/50634.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following personal protective equipment should be worn when handling D-Galacturonic
Acid Monohydrate:

PPE Category Specification Reference

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1] Long-

sleeved clothing is

recommended.

[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[1][2]

Emergency Procedures
In the event of an emergency, follow these established protocols.

First Aid Measures
A logical workflow for administering first aid after exposure to D-Galacturonic Acid
Monohydrate is detailed below.
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Exposure Occurs

Immediate Actions

First Aid Procedures

Medical Attention

Exposure to D-Galacturonic Acid Monohydrate

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Administer artificial respiration if not breathing.

Give oxygen if breathing is difficult.

Flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes.

Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting upper and lower eyelids.

If victim is conscious and alert,
give 2-4 cupfuls of milk or water.

Seek Immediate Medical Attention

if irritation develops or persists

Click to download full resolution via product page

First Aid Procedures for Exposure

Spill and Leak Response
In the case of a spill, immediate and appropriate action is necessary to prevent contamination

and ensure safety.
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Spill Event

Immediate Response

Containment & Cleanup

Disposal

Spill of D-Galacturonic Acid Monohydrate Occurs

Evacuate personnel to a safe area

Ensure adequate ventilation of the affected area

Wear appropriate Personal Protective Equipment (PPE)

Clean up spills immediately.
Use dry cleanup procedures to avoid generating dust.

Sweep up the material and place it into a suitable,
closed container for disposal.

Dispose of the waste container according to
local, state, and federal regulations.

Click to download full resolution via product page

Workflow for Handling a Spill
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Spill and Leak Procedures:

Ensure adequate ventilation.[2][4]

Use proper personal protective equipment as indicated in the PPE section.[1]

For minor spills, clean up immediately, observing precautions in the Protective Equipment

section.[1][7] Use dry clean-up procedures and avoid generating dust.[7]

Sweep up the material and place it into a suitable container for disposal.[1][4]

For major spills, clear the area of personnel and move upwind.[7] Alert the fire brigade and

inform them of the location and nature of the hazard.[7]

By adhering to these guidelines, researchers, scientists, and drug development professionals

can handle D-Galacturonic Acid Monohydrate safely and effectively in the laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1147183#d-galacturonic-acid-monohydrate-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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